Cas no 1060810-26-5 (5-chloro-2-(trifluoromethyl)pyridin-4-amine)

• Product Name: 5-chloro-2-(trifluoromethyl)pyridin-4-amine
• CAS No: 1060810-26-5
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• CID: 1170958
• PubChem ID: 72212296
• Update Time: 2025-06-26

5-chloro-2-(trifluoromethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(trifluoromethyl)pyridin-4-amine
• AB68178
• EN300-7831916
• 4-Amino-5-chloro-2-(trifluoromethyl)pyridine
• 1060810-26-5

• Inchi： 1S/C6H4ClF3N2/c7-3-2-12-5(1-4(3)11)6(8,9)10/h1-2H,(H2,11,12)
• InChI Key： JWQRIFDUIJXNNB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)(F)F)C=C1N

Computed Properties

• Exact Mass: 196.0015103g/mol
• Monoisotopic Mass: 196.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-chloro-2-(trifluoromethyl)pyridin-4-amine

Introduction to 5-chloro-2-(trifluoromethyl)pyridin-4-amine (CAS No. 1060810-26-5)

5-chloro-2-(trifluoromethyl)pyridin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1060810-26-5, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic amine features a pyridine core substituted with a chloro group at the 5-position and a trifluoromethyl group at the 2-position, flanked by an amine functional group at the 4-position. The unique structural attributes of this molecule contribute to its utility as a key intermediate in synthesizing various biologically active substances.

The trifluoromethyl group is particularly noteworthy due to its electron-withdrawing nature, which can modulate the reactivity and electronic properties of the molecule. This feature is often exploited in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. The chloro substituent, on the other hand, provides a handle for further functionalization via nucleophilic aromatic substitution or as a directing group in cross-coupling reactions, making it a versatile building block for drug discovery.

Recent advancements in synthetic methodologies have highlighted the importance of 5-chloro-2-(trifluoromethyl)pyridin-4-amine in constructing complex molecular architectures. For instance, transition-metal-catalyzed reactions such as palladium-catalyzed cross-coupling have enabled efficient derivatization of this compound, leading to novel pharmacophores with potential therapeutic applications. The amine functionality at the 4-position further facilitates further modifications, including amidation, alkylation, and condensation reactions, expanding its synthetic utility.

In the context of pharmaceutical development, 5-chloro-2-(trifluoromethyl)pyridin-4-amine has been incorporated into various drug candidates targeting diverse disease pathways. Its structural motif is reminiscent of several known bioactive molecules, suggesting its role as a precursor in generating compounds with antimicrobial, anti-inflammatory, or anticancer properties. The trifluoromethyl group's influence on pharmacokinetic profiles has been particularly studied, as it often contributes to improved oral bioavailability and prolonged half-life of drug molecules.

Recent studies have also explored the agrochemical applications of derivatives derived from 5-chloro-2-(trifluoromethyl)pyridin-4-amine. The structural features of this compound contribute to its efficacy as a precursor in synthesizing herbicides and pesticides. The presence of both electron-withdrawing groups (chloro and trifluoromethyl) enhances its interaction with biological targets in plants and pests, leading to improved crop protection solutions.

The synthesis of 5-chloro-2-(trifluoromethyl)pyridin-4-amine itself is an area of active research. Modern synthetic routes often emphasize efficiency, scalability, and environmental sustainability. Catalytic methods and green chemistry principles have been increasingly adopted to minimize waste and energy consumption while maintaining high yields. For example, recent publications have described novel catalytic systems that facilitate the introduction of both chloro and trifluoromethyl groups onto the pyridine ring with high selectivity.

The biological activity of 5-chloro-2-(trifluoromethyl)pyridin-4-amine and its derivatives has been extensively investigated in vitro and in vivo. Computational modeling has played a crucial role in understanding its interactions with biological targets such as enzymes and receptors. These studies have provided insights into how structural modifications can fine-tune potency and selectivity, guiding the design of next-generation compounds.

The future prospects for 5-chloro-2-(trifluoromethyl)pyridin-4-amine are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Innovations in synthetic chemistry continue to unlock new possibilities for utilizing this versatile intermediate. As our understanding of molecular interactions deepens, so too does the potential for developing novel therapeutics derived from this foundational compound.